Cas no 38858-82-1 (4-methyl-1-nitro-1H-pyrazole)

• Product Name: 4-methyl-1-nitro-1H-pyrazole
• CAS No: 38858-82-1
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• CID: 296955
• PubChem ID: 581410
• Update Time: 2025-10-05

4-methyl-1-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,4-methyl-1-nitro-
• 4-methyl-1-nitropyrazole
• 1H-Pyrazole,4-methyl-1-nitro-(9CI)
• AKOS000309918
• CJGXUQYECQSYAV-UHFFFAOYSA-N
• DTXSID30342400
• 4-Methyl-1-nitro-1H-pyrazole #
• 4-Methyl-1-nitro-1H-pyrazole
• 38858-82-1
• EN300-131916
• 4-methyl-1-nitro-1H-pyrazole

• Inchi： 1S/C4H5N3O2/c1-4-2-5-6(3-4)7(8)9/h2-3H,1H3
• InChI Key： CJGXUQYECQSYAV-UHFFFAOYSA-N
• SMILES： [O-][N+](N1C=C(C)C=N1)=O

Computed Properties

• Exact Mass: 127.03825
• Monoisotopic Mass: 127.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96